4-fluoro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide

• IUPAC Name: 4-fluoro-N-[2-(2,3,4,5,6-pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide
• InChI: InChI=1S/C20H8F6N2O2/c21-9-3-1-8(2-4-9)19(29)27-10-5-6-12-11(7-10)28-20(30-12)13-14(22)16(24)18(26)17(25)15(13)23/h1-7H,(H,27,29)
• InChI Key: NBLDNBBFTIXYBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=C(C(=C(C(=C4F)F)F)F)F)F
• Molecular Formula: C20H8F6N2O2
• Molecular Weight: 422.3 g/mol

Description

4-fluoro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide is a chemical compound that is used in scientific research. It is a synthetic compound that is used to study various biological processes and mechanisms.

Mechanism of Action

The mechanism of action of 4-fluoro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide involves its ability to bind to specific proteins and enzymes. It is a fluorescent probe that binds to proteins and enzymes and emits light when excited by a specific wavelength of light. This allows researchers to study the interactions between proteins and enzymes and to identify potential drug targets.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-fluoro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide are dependent on the specific proteins and enzymes that it binds to. It has been shown to inhibit the activity of certain enzymes and to modulate the activity of certain proteins. It has also been shown to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

The advantages of using 4-fluoro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide in lab experiments include its ability to selectively bind to specific proteins and enzymes, its fluorescent properties, and its ability to modulate the activity of certain proteins and enzymes. The limitations of using this compound include its potential toxicity and the need for specialized equipment to study its fluorescent properties.

Future Directions

There are several future directions for the use of 4-fluoro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide in scientific research. These include the development of new drugs based on its anti-inflammatory and anti-tumor properties, the study of protein-protein interactions and protein-ligand interactions, and the identification of new drug targets. Additionally, the use of this compound in combination with other fluorescent probes may allow for more complex studies of biological processes and mechanisms.

Synthesis Methods

The synthesis of 4-fluoro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide involves several steps. The first step involves the reaction of 2-aminobenzoic acid with pentafluorobenzoyl chloride to form 2-(pentafluorophenyl)benzoic acid. The second step involves the reaction of 2-(pentafluorophenyl)benzoic acid with o-aminophenol to form 2-(pentafluorophenyl)-1,3-benzoxazole. The final step involves the reaction of 4-fluorobenzoyl chloride with 2-(pentafluorophenyl)-1,3-benzoxazole to form 4-fluoro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide.

Scientific Research Applications

4-fluoro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide is used in scientific research to study various biological processes and mechanisms. It is used as a fluorescent probe to study protein-protein interactions, protein-ligand interactions, and enzyme activity. It is also used to study the mechanism of action of various drugs and to develop new drugs.